Cas no 1448046-79-4 (2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one
• CAS No: 1448046-79-4
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• CID: 6101580
• PubChem ID: 71805798
• Update Time: 2025-07-19

2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one
• 2-(4-chlorophenoxy)-1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)ethanone
• 1448046-79-4
• 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one
• F6435-1912
• AKOS024558288
• CHEMBL4999697
• 2-(4-chlorophenoxy)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone

• Inchi： 1S/C14H12ClN3O2/c15-11-1-3-12(4-2-11)20-8-14(19)18-6-10-5-16-9-17-13(10)7-18/h1-5,9H,6-8H2
• InChI Key： TXKBFGLSQPFANM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2C=NC=NC=2C1)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 289.0618043g/mol
• Monoisotopic Mass: 289.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 1448046-79-4 and Product Name: 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one

The compound with the CAS number 1448046-79-4 and the product name 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chlorophenyl and pyrrolopyrimidine moieties in its framework suggests a multifaceted pharmacological profile, making it a subject of intense research interest.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in the development of novel therapeutic agents. These compounds are particularly valued for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The specific scaffold of 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one positions it as a promising candidate for further exploration in this domain.

The chlorophenoxy group is a well-known pharmacophore that contributes to the compound's binding affinity and metabolic stability. This moiety has been extensively studied in the context of developing antimicrobial and anticancer agents. The integration of this group with the pyrrolopyrimidine core in 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one enhances its potential as a lead compound for drug development.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules require meticulous attention to detail. The 5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl moiety is particularly noteworthy due to its structural complexity and functional diversity. This part of the molecule has been implicated in various biological activities, including kinase inhibition and DNA intercalation. The strategic placement of this group in 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one suggests that it may exhibit similar pharmacological effects.

Current research trends indicate that heterocyclic compounds continue to be at the forefront of drug discovery efforts. The versatility of these molecules allows for the design of compounds with tailored biological activities. For instance, pyrrolopyrimidine derivatives have shown promise in targeting diseases such as cancer and inflammatory disorders. The structural features of 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one align well with these trends, making it a compelling subject for further investigation.

The chemical properties of this compound also make it an attractive candidate for further structural modifications. Researchers can explore various synthetic pathways to optimize its pharmacokinetic profile and enhance its therapeutic efficacy. Techniques such as combinatorial chemistry and high-throughput screening can be employed to identify derivatives with improved properties.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one and its biological targets. These studies can help elucidate its mechanism of action and guide the design of more effective analogs. Additionally, computational methods can be used to predict potential side effects and toxicity profiles.

The development of novel therapeutic agents is often hampered by challenges such as poor solubility and bioavailability. However,2-(4-chlorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one offers opportunities to address these issues through structural optimization. By fine-tuning its chemical structure， researchers can enhance its solubility while maintaining or improving its biological activity.

In conclusion,1448046-79-4 represents a significant advancement in pharmaceutical chemistry due to its complex heterocyclic structure and multifaceted pharmacological potential。 The integration of chlorophenyl and pyrrolopyrimidine moieties makes it a promising candidate for further exploration in drug discovery。 With continued research， this compound has the potential to contribute to the development of novel therapeutic agents that address unmet medical needs。